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Compound of Interest

Compound Name: 4-Methylenepiperidine

Cat. No.: B3104435

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of 4-methylenepiperidine, with a primary focus on its molecular weight and
chemical formula. This document is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis.

Introduction to 4-Methylenepiperidine

4-Methylenepiperidine, also known as 4-methylidenepiperidine, is a heterocyclic organic
compound. It serves as a valuable building block in synthetic organic chemistry. Its structure,
featuring a piperidine ring with an exocyclic double bond, makes it a versatile precursor for the
synthesis of various more complex molecules, including pharmaceutical agents. For instance, it
can be used in Suzuki cross-coupling reactions with aryl halides to produce benzyl piperidines
and related compounds[1]. The free base and its hydrochloride salt are common forms of this
compound available for research and synthesis purposes[1][2].

Physicochemical Properties

The core molecular properties of 4-methylenepiperidine and its hydrochloride salt are
summarized in the table below. These data are essential for stoichiometric calculations in
chemical reactions and for the characterization of synthesized compounds.
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4-Methylenepiperidine 4-Methylenepiperidine
Property .
(Free Base) Hydrochloride
C6H12CIN[4][5] (or C6H11N «
Molecular Formula C6H11NI[3]
HCI[1][2])
Molecular Weight 97.16 g/mol [3] 133.62 g/mol [4][5]
Monoisotopic Mass 97.089149355 Dal3] 133.0658271 Dal4]
4-
IUPAC Name 4-methylidenepiperidine[3] methylidenepiperidine;hydrochl
oride[4]
CAS Number 148133-82-8[2][3] 144230-50-2[1][2][4][5]
SMILES C=C1CCNCC1][3] C=C1CCNCCL1.CI[5]

Experimental Determination of Molecular Weight
and Formula

The determination of the molecular weight and formula of a compound like 4-
methylenepiperidine is typically achieved through mass spectrometry. This analytical
technique measures the mass-to-charge ratio (m/z) of ionized molecules.

Methodology: High-Resolution Mass Spectrometry (HRMS)

» Sample Preparation: A dilute solution of the 4-methylenepiperidine sample is prepared in a
suitable volatile solvent.

« lonization: The sample is introduced into the mass spectrometer, where it is ionized.
Common ionization techniques for a molecule of this type include Electrospray lonization
(ESI) or Atmospheric Pressure Chemical lonization (APCI). In ESI, a high voltage is applied
to the sample solution, creating an aerosol of charged droplets. As the solvent evaporates,
the charge density on the droplets increases, eventually leading to the formation of gas-
phase ions.
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e Mass Analysis: The resulting ions are directed into a mass analyzer (e.g., Time-of-Flight
(TOF), Orbitrap, or Fourier-Transform lon Cyclotron Resonance (FT-ICR)). The analyzer
separates the ions based on their mass-to-charge ratio.

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

o Data Interpretation: For 4-methylenepiperidine (C6H11N), in positive ion mode, the
protonated molecule [M+H]+ would be observed. HRMS provides a highly accurate mass
measurement (typically to within 5 ppm). This exact mass (e.g., 98.0967 for [C6H11N+H]+)
allows for the unambiguous determination of the elemental composition, confirming the
molecular formula.

Molecular Structure

The structural formula of 4-methylenepiperidine is a key aspect of its chemical identity. The
following diagram illustrates the connectivity of the atoms in the molecule.

Figure 1: 2D structure of 4-Methylenepiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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